Cas no 1807159-88-1 (3-Cyano-6-(difluoromethyl)-2-methyl-4-(trifluoromethyl)pyridine)
1807159-88-1 structure
Product Name:3-Cyano-6-(difluoromethyl)-2-methyl-4-(trifluoromethyl)pyridine
CAS No:1807159-88-1
MF:C9H5F5N2
MW:236.141419172287
CID:4807049
Update Time:2023-08-18
3-Cyano-6-(difluoromethyl)-2-methyl-4-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 3-Cyano-6-(difluoromethyl)-2-methyl-4-(trifluoromethyl)pyridine
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- Inchi: 1S/C9H5F5N2/c1-4-5(3-15)6(9(12,13)14)2-7(16-4)8(10)11/h2,8H,1H3
- InChI Key: UIWPHHWDPOEOSS-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C(F)F)N=C(C)C=1C#N)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 292
- XLogP3: 2.5
- Topological Polar Surface Area: 36.7
3-Cyano-6-(difluoromethyl)-2-methyl-4-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029041417-250mg |
3-Cyano-6-(difluoromethyl)-2-methyl-4-(trifluoromethyl)pyridine |
1807159-88-1 | 97% | 250mg |
$940.80 | 2022-03-31 | |
| Alichem | A029041417-500mg |
3-Cyano-6-(difluoromethyl)-2-methyl-4-(trifluoromethyl)pyridine |
1807159-88-1 | 97% | 500mg |
$1,613.70 | 2022-03-31 | |
| Alichem | A029041417-1g |
3-Cyano-6-(difluoromethyl)-2-methyl-4-(trifluoromethyl)pyridine |
1807159-88-1 | 97% | 1g |
$2,890.60 | 2022-03-31 |
3-Cyano-6-(difluoromethyl)-2-methyl-4-(trifluoromethyl)pyridine Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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